Cas no 1020253-08-0 (1-(3-Chloro-2-methylphenyl)piperidine)

• Product Name: 1-(3-Chloro-2-methylphenyl)piperidine
• CAS No: 1020253-08-0
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD09972164
• CID: 856190
• PubChem ID: 17827256
• Update Time: 2025-11-02

1-(3-Chloro-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-methylphenyl)piperidine
• RARECHEM AL BW 0056
• TIMTEC-BB SBB004018
• P-CHLOROPHENETHYLAMINE
• 2-(P-CHLOROPHENYL)ETHYLAMINE
• 2-(4-CHLOROPHENYL)ETHANAMINE
• 2-(4-CHLOROPHENYL)ETHYLAMINE
• 1-AMINO-2-(4-CHLOROPHENYL)ETHANE
• 1-(2-AMINOETHYL)-4-CHLOROBENZENE
• ACMC-2097zb
• AG-D-10080
• AGN-PC-01MDMW
• AK-92515
• ANW-14613
• CTK4A0594
• VQB25308
• CS-0207861
• DB-300510
• 1020253-08-0
• Piperidine, 1-(3-chloro-2-methylphenyl)-
• DTXSID70591152
• SB43811
• AKOS015848341
• MFCD09972164
• BS-19177

• MDL： MFCD09972164
• Inchi： 1S/C12H16ClN/c1-10-11(13)6-5-7-12(10)14-8-3-2-4-9-14/h5-7H,2-4,8-9H2,1H3
• InChI Key： UQDJPOJUZFBCLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1CCCCC1

Computed Properties

• Exact Mass: 209.09700
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 3.24000
• LogP: 3.70370

Additional information on 1-(3-Chloro-2-methylphenyl)piperidine

1-(3-Chloro-2-methylphenyl)piperidine (CAS No. 1020253-08-0): A Comprehensive Overview

1-(3-Chloro-2-methylphenyl)piperidine (CAS No. 1020253-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine ring and chloro-methylphenyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, C12H16ClN, offers versatile reactivity, making it valuable for drug discovery and material science applications.

The growing interest in 1-(3-Chloro-2-methylphenyl)piperidine derivatives aligns with current trends in targeted drug development and small molecule therapeutics. Researchers frequently search for information about its synthetic pathways, physicochemical properties, and potential biological activities, reflecting the compound's importance in modern medicinal chemistry.

From a chemical perspective, 1-(3-Chloro-2-methylphenyl)piperidine exhibits several notable characteristics. The chloro group at the 3-position and the methyl group at the 2-position of the phenyl ring contribute to its steric and electronic properties, influencing both its reactivity and potential interactions with biological targets. The piperidine moiety adds basicity to the molecule, a feature often exploited in drug design to enhance bioavailability.

In pharmaceutical applications, this compound has shown promise as a building block for CNS-active compounds and receptor modulators. Recent studies exploring neuroprotective agents and GPCR-targeting drugs have utilized similar structural frameworks, making 1-(3-Chloro-2-methylphenyl)piperidine particularly relevant to current drug discovery efforts. The compound's potential in addressing neurological disorders aligns with increasing global focus on mental health therapeutics.

The synthesis of 1-(3-Chloro-2-methylphenyl)piperidine typically involves nucleophilic substitution reactions or catalytic coupling methods. Advanced techniques like microwave-assisted synthesis and flow chemistry approaches have been explored to improve yield and efficiency, reflecting the compound's importance in modern green chemistry initiatives and process optimization strategies.

From a commercial perspective, the demand for high-purity 1-(3-Chloro-2-methylphenyl)piperidine has grown steadily, particularly from pharmaceutical intermediates suppliers and contract research organizations. Quality specifications typically emphasize parameters such as HPLC purity, residual solvent content, and isomeric purity, reflecting the compound's application in regulated industries.

Analytical characterization of 1-(3-Chloro-2-methylphenyl)piperidine employs standard techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods. These analytical protocols ensure proper identification and quality control, crucial for its use in preclinical research and lead optimization processes.

Recent patent literature reveals growing interest in 1-(3-Chloro-2-methylphenyl)piperidine-containing compounds for various therapeutic areas. This aligns with current pharmaceutical trends focusing on personalized medicine and precision therapeutics, where structurally diverse scaffolds are increasingly valuable for addressing complex biological targets.

Environmental and safety considerations for 1-(3-Chloro-2-methylphenyl)piperidine follow standard laboratory chemical handling protocols. Proper ventilation systems, personal protective equipment, and waste disposal methods are recommended when working with this compound, in line with modern laboratory safety standards and chemical hygiene practices.

The future research directions for 1-(3-Chloro-2-methylphenyl)piperidine derivatives may explore their potential in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders. The compound's structural versatility positions it well for development of novel selective receptor ligands and enzyme inhibitors, addressing current gaps in therapeutic options.

In conclusion, 1-(3-Chloro-2-methylphenyl)piperidine (CAS No. 1020253-08-0) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic accessibility continue to make it valuable for medicinal chemistry programs and drug discovery initiatives worldwide.